Rapid method for qualitative detection of 2,4,6-trinitrotoluene in environmental water samples

Analytical Methods Pub Date: 2009-11-16 DOI: 10.1039/B9AY00144A

Abstract

A gel-based immunoassay that can be used for the detection of 2,4,6-trinitrotoluene (TNT) in water samples was developed. Four polyclonal antibodies were generated in chickens using TNT derivatives. The assay was based on the immunoaffinity preconcentration and immuno-enzyme analysis of TNT in the gel. The results of the assay, assessed by color development, were evaluated visually and also by using a flatbed scanner and subsequent digital processing of the scanned gel. The most sensitive color mode, parameter S (saturation, HSB mode), was used for the immunoassay optimization and evaluation of the results. The immunoassays with the best parameters were optimized and characterized. A cut-off level of 5 µg TNT L−1 was reached for water samples. It was shown that tap and environmental water samples could be analyzed directly, without sample preparation and dilution. The developed test is acceptable for use in an on-site field test to provide rapid (about 15 min for six samples), qualitative and reliable results for making environmental decisions such as identifying “hot spots”, monitoring of military and terrorist activities, and selecting of site samples for laboratory analysis.

Graphical abstract: Rapid method for qualitative detection of 2,4,6-trinitrotoluene in environmental water samples
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